Cas no 2034587-32-9 (5-methyl-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1-phenyl-1H-pyrazole-4-carboxamide)
5-methyl-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1-phenyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-N-(2-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-1-phenyl-1H-pyrazole-4-carboxamide
- 5-methyl-N-[2-(6-methylimidazo[1,2-b]pyrazol-1-yl)ethyl]-1-phenylpyrazole-4-carboxamide
- 5-methyl-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1-phenyl-1H-pyrazole-4-carboxamide
-
- Inchi: 1S/C19H20N6O/c1-14-12-18-23(10-11-24(18)22-14)9-8-20-19(26)17-13-21-25(15(17)2)16-6-4-3-5-7-16/h3-7,10-13H,8-9H2,1-2H3,(H,20,26)
- InChI Key: KSAYKPDAMDAXNK-UHFFFAOYSA-N
- SMILES: O=C(C1C=NN(C2C=CC=CC=2)C=1C)NCCN1C=CN2C1=CC(C)=N2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 496
- XLogP3: 1.8
- Topological Polar Surface Area: 69.2
5-methyl-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1-phenyl-1H-pyrazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6503-2375-2μmol |
5-methyl-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1-phenyl-1H-pyrazole-4-carboxamide |
2034587-32-9 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6503-2375-5μmol |
5-methyl-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1-phenyl-1H-pyrazole-4-carboxamide |
2034587-32-9 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6503-2375-10μmol |
5-methyl-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1-phenyl-1H-pyrazole-4-carboxamide |
2034587-32-9 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6503-2375-20μmol |
5-methyl-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1-phenyl-1H-pyrazole-4-carboxamide |
2034587-32-9 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6503-2375-1mg |
5-methyl-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1-phenyl-1H-pyrazole-4-carboxamide |
2034587-32-9 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6503-2375-2mg |
5-methyl-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1-phenyl-1H-pyrazole-4-carboxamide |
2034587-32-9 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6503-2375-3mg |
5-methyl-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1-phenyl-1H-pyrazole-4-carboxamide |
2034587-32-9 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6503-2375-4mg |
5-methyl-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1-phenyl-1H-pyrazole-4-carboxamide |
2034587-32-9 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6503-2375-5mg |
5-methyl-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1-phenyl-1H-pyrazole-4-carboxamide |
2034587-32-9 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6503-2375-10mg |
5-methyl-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1-phenyl-1H-pyrazole-4-carboxamide |
2034587-32-9 | 10mg |
$79.0 | 2023-09-08 |
5-methyl-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1-phenyl-1H-pyrazole-4-carboxamide Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 5-methyl-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1-phenyl-1H-pyrazole-4-carboxamide
Introduction to 5-methyl-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1-phenyl-1H-pyrazole-4-carboxamide (CAS No. 2034587-32-9)
5-methyl-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1-phenyl-1H-pyrazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2034587-32-9, belongs to a class of molecules known for their diverse pharmacological properties. The presence of multiple heterocyclic rings, including pyrazole and imidazole moieties, contributes to its complex chemical profile and makes it a subject of intense research interest.
The molecular structure of 5-methyl-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1-phenyl-1H-pyrazole-4-carboxamide is characterized by a phenyl group attached to a pyrazole ring, which is further linked to an ethyl chain terminated by a 6-methyl-1H-pyrazolo[1,5-a]imidazole moiety. This intricate arrangement of functional groups not only enhances the compound's solubility and bioavailability but also opens up possibilities for various interactions with biological targets. The methyl substituents in the molecule play a crucial role in modulating its pharmacokinetic properties, thereby influencing its overall efficacy.
In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the inherent properties of heterocyclic compounds. The compound 5-methyl-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1-phenyl-1H-pyrazole-4-carboxamide has been extensively studied for its potential applications in treating various diseases, including cancer and inflammatory disorders. Its ability to interact with multiple biological pathways makes it a promising candidate for drug development.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has enabled researchers to construct the complex molecular framework efficiently. These synthetic methodologies not only highlight the advancements in organic chemistry but also underscore the importance of innovative approaches in drug discovery.
One of the most intriguing aspects of 5-methyl-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1-phenyl-1H-pyrazole-4-carboxamide is its potential as an anti-inflammatory agent. Studies have shown that compounds with similar structural motifs exhibit significant inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. The presence of both pyrazole and imidazole rings in this molecule suggests that it may be able to modulate these enzymes effectively, thereby reducing inflammation.
In addition to its anti-inflammatory properties, 5-methyl-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1-phenyl-1H-pyrazole-4-carboxamide has also been investigated for its potential anticancer activity. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. The exact mechanisms through which it exerts these effects are still being elucidated, but preliminary findings suggest that it may target multiple signaling pathways involved in cancer development.
The pharmacokinetic profile of 5-methyl-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-y}ethyl)-1-phenyl-pyrazole--4-carboxamide is another area of active research. Understanding how the body processes this compound is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Initial studies have shown that it exhibits good oral bioavailability and moderate metabolic stability, suggesting that it may be suitable for clinical use. However, further research is needed to fully characterize its pharmacokinetic properties.
The development of new drugs often involves extensive computational modeling and molecular docking studies to predict how a compound will interact with biological targets. In the case of 5-methyl-N-(2-{6-methyl-H-pyrazolo[
2034587-32-9 (5-methyl-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1-phenyl-1H-pyrazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)